Cas no 1351619-82-3 (N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide)

N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide is a sulfonamide derivative characterized by its phenylpropyl and phenylethane substituents, which confer unique steric and electronic properties. The presence of a hydroxyl group enhances its solubility in polar solvents, making it suitable for applications requiring controlled reactivity or intermediate synthesis. Its sulfonamide moiety offers stability under a range of conditions, while the aromatic groups provide potential for π-π interactions, useful in molecular recognition or ligand design. This compound is of interest in pharmaceutical and materials research due to its balanced hydrophilicity-hydrophobicity profile and structural versatility for further functionalization.
N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide structure
1351619-82-3 structure
Product Name:N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide
CAS No:1351619-82-3
MF:C17H21NO3S
MW:319.418543577194
CID:6160461
PubChem ID:56765289
Update Time:2025-10-24

N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide
    • 1351619-82-3
    • AKOS024537903
    • F6200-1239
    • N-(2-hydroxy-3-phenylpropyl)-2-phenylethanesulfonamide
    • Inchi: 1S/C17H21NO3S/c19-17(13-16-9-5-2-6-10-16)14-18-22(20,21)12-11-15-7-3-1-4-8-15/h1-10,17-19H,11-14H2
    • InChI Key: YPFQQVYSEYHBBG-UHFFFAOYSA-N
    • SMILES: S(CCC1C=CC=CC=1)(NCC(CC1C=CC=CC=1)O)(=O)=O

Computed Properties

  • Exact Mass: 319.12421471g/mol
  • Monoisotopic Mass: 319.12421471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 74.8Ų

N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6200-1239-2μmol
N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide
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N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide Related Literature

Additional information on N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide

Comprehensive Overview of N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide (CAS No. 1351619-82-3)

N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide (CAS No. 1351619-82-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique molecular structure, which includes a phenylpropyl backbone and a sulfonamide functional group. The compound's hydroxy group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug development, particularly in targeting enzyme inhibition and modulating biological pathways.

The growing interest in N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide is driven by its structural versatility. Unlike conventional sulfonamides, this compound's phenylethane moiety offers improved solubility and bioavailability, which are critical factors in medicinal chemistry. Recent studies have highlighted its role in the design of novel therapeutics, especially in areas such as anti-inflammatory and antimicrobial agents. The compound's CAS No. 1351619-82-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the compound's potential in targeted drug delivery systems. Its ability to interact with specific proteins and enzymes makes it a promising candidate for personalized medicine. For instance, researchers are investigating its use in enzyme inhibitors that could treat metabolic disorders. The hydroxy-phenylpropyl segment of the molecule is particularly noteworthy, as it mimics natural substrates, thereby enhancing its efficacy in biological systems.

From an industrial perspective, N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide is also gaining traction as a high-value intermediate. Its synthesis involves multi-step organic reactions, which are optimized for yield and purity. Manufacturers are keen on scaling up production to meet the demands of pharmaceutical companies. The compound's CAS No. 1351619-82-3 is often referenced in patents, underscoring its commercial viability. Additionally, its stability under various conditions makes it suitable for long-term storage and transportation.

Environmental and safety considerations are also paramount when discussing N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide. Unlike some sulfonamide derivatives, this compound exhibits low toxicity profiles, which aligns with the global push for green chemistry. Researchers are exploring eco-friendly synthesis routes to minimize waste and energy consumption. This aligns with the broader trend of sustainable pharmaceutical production, a topic frequently searched by industry professionals and environmental advocates alike.

In conclusion, N-(2-hydroxy-3-phenylpropyl)-2-phenylethane-1-sulfonamide (CAS No. 1351619-82-3) represents a fascinating intersection of chemistry and biology. Its unique properties and diverse applications make it a subject of ongoing research and innovation. Whether in drug development, industrial synthesis, or environmental sustainability, this compound continues to inspire new discoveries and solutions. As the scientific community delves deeper into its potential, CAS No. 1351619-82-3 is poised to remain a keyword of interest for years to come.

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